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Compound of Interest

Compound Name: 2-Iodo-5-(trifluoromethyl)pyridine

Cat. No.: B028551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Iodo-5-(trifluoromethyl)pyridine (CAS Number: 100366-75-4). Adherence to

these procedures is essential for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Safety
Precautions
2-Iodo-5-(trifluoromethyl)pyridine is a hazardous chemical that requires careful handling.

The primary hazards are summarized below.

Hazard Classification:
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Hazard Statement GHS Classification Signal Word Pictogram

H301: Toxic if

swallowed

Acute Toxicity, Oral

(Cat. 3)
Danger GHS06

H315: Causes skin

irritation
Skin Irritation (Cat. 2) Warning GHS07

H319: Causes serious

eye irritation
Eye Irritation (Cat. 2A) Warning GHS07

H335: May cause

respiratory irritation
STOT - SE (Cat. 3) Warning GHS07

Data sourced from multiple chemical suppliers. Note that classifications may vary slightly

between suppliers.

Immediate Actions:

Inhalation: Move the affected person to fresh air. If they are not breathing, provide artificial

respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

any contaminated clothing. If irritation persists, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do. Continue rinsing.[1] Seek immediate medical attention.[1]

Ingestion: If swallowed, immediately call a poison center or doctor.[2] Rinse mouth with

water. Do not induce vomiting.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent exposure.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile or butyl

rubber) are required.[3] Always inspect gloves

for integrity before use. Change gloves

frequently, especially after direct contact.

Eye/Face Protection

Chemical safety goggles are mandatory.[4] A

face shield should be worn when there is a risk

of splashing.[4]

Skin and Body Protection

A flame-retardant and chemical-resistant lab

coat must be worn and fully buttoned.[5] Closed-

toe shoes are required.

Respiratory Protection

All handling of solid 2-Iodo-5-

(trifluoromethyl)pyridine must be conducted in a

certified chemical fume hood to avoid dust

inhalation.[1] If a fume hood is not available, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Designated Area: All work with 2-Iodo-5-(trifluoromethyl)pyridine must be performed in a

designated and clearly marked area within a certified chemical fume hood.

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Spill Kit: Have a chemical spill kit readily available that is appropriate for halogenated organic

compounds.

Handling:

Weighing: If weighing the solid, do so within the fume hood on a tared and stable surface.
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Dissolving: When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Heating: If heating is required, use a well-controlled heating mantle and monitor the reaction

closely. Avoid open flames.

Storage: Store 2-Iodo-5-(trifluoromethyl)pyridine in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[6] Keep the container

tightly sealed.

Disposal Plan: Waste Management Protocol
Waste Segregation and Collection:

Halogenated Waste: All waste containing 2-Iodo-5-(trifluoromethyl)pyridine, including

contaminated consumables (e.g., gloves, weighing paper, pipette tips), must be disposed of

in a designated and clearly labeled halogenated organic waste container.

Container Labeling: The waste container must be labeled with "Hazardous Waste," the full

chemical name, and the associated hazard pictograms.

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from general laboratory traffic.

Disposal Procedure:

Licensed Disposal Company: Arrange for the disposal of the hazardous waste through a

licensed and certified chemical waste disposal company.

Institutional Guidelines: Follow all institutional and local regulations for hazardous waste

disposal.

Workflow and Logical Relationships
The following diagram illustrates the standard operating procedure for handling 2-Iodo-5-
(trifluoromethyl)pyridine from receipt to disposal.
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Workflow for Handling 2-Iodo-5-(trifluoromethyl)pyridine
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Caption: Safe handling and disposal workflow for 2-Iodo-5-(trifluoromethyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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